5-Bromo-4-(3-chlorophenyl)imidazole-2-carbaldehyde

• Molecular Formula: C10H6BrClN2O
• Molecular Weight: 285.52 g/mol
• IUPAC Name: 5-bromo-4-(3-chlorophenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H6BrClN2O/c11-10-9(13-8(5-15)14-10)6-2-1-3-7(12)4-6/h1-5H,(H,13,14)
• InChI Key: SAGPHLIZIIRPLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(NC(=N2)C=O)Br

Description

MFCD33022612 is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable compound in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of MFCD33022612 involves several synthetic routes. One common method includes the use of triazolo ring compounds, which are reacted under specific conditions to form the desired product . The reaction conditions typically involve controlled temperatures and the use of specific solvents to ensure the purity and yield of the compound.

Industrial Production Methods: Industrial production of MFCD33022612 is designed for large-scale synthesis. The methods are optimized for efficiency and cost-effectiveness. The preparation method is simple and easy to implement, making it suitable for industrial large-scale production . The compound’s crystal form is selected for its good solubility and stability, facilitating the preparation and storage of pharmaceutical preparations.

Chemical Reactions Analysis

Types of Reactions: MFCD33022612 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD33022612 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired products. For example, oxidation reactions may require the use of strong oxidizing agents under acidic conditions, while reduction reactions may involve the use of hydrogen gas and metal catalysts.

Major Products Formed: The major products formed from the reactions of MFCD33022612 depend on the type of reaction and the reagents used. For instance, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds with different functional groups.

Scientific Research Applications

MFCD33022612 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic reactions. In biology, it is studied for its potential effects on biological systems. In medicine, MFCD33022612 is explored for its therapeutic potential, particularly in the development of new drugs. Industrially, the compound is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD33022612 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their function and activity. This interaction can lead to various biological effects, depending on the target and the pathway involved .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD33022612 include other triazolo ring compounds and methanesulfonate derivatives. These compounds share structural similarities and may exhibit similar reactivity and applications.

Uniqueness: MFCD33022612 is unique due to its specific crystal form and stability, which make it particularly suitable for pharmaceutical applications. Its good solubility and stability distinguish it from other similar compounds, enhancing its utility in various fields .